Cas no 2228737-94-6 (2-4-chloro-3-(trifluoromethyl)phenylethane-1-thiol)

• Product Name: 2-4-chloro-3-(trifluoromethyl)phenylethane-1-thiol
• CAS No: 2228737-94-6
• MF: C₉H₈ClF₃S
• MW: 240.673030853271
• CID: 6586040
• PubChem ID: 162553500
• Update Time: 2025-06-26

2-4-chloro-3-(trifluoromethyl)phenylethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-4-chloro-3-(trifluoromethyl)phenylethane-1-thiol
• 2228737-94-6
• EN300-1940157
• OCID190075786513
• SAAPSVRLUPOMLL-UHFFFAOYSA-N
• 2-[4-chloro-3-(trifluoromethyl)phenyl]ethane-1-thiol

• Inchi： 1S/C9H8ClF3S/c10-8-2-1-6(3-4-14)5-7(8)9(11,12)13/h1-2,5,14H,3-4H2
• InChI Key： SAAPSVRLUPOMLL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)CCS

Computed Properties

• Exact Mass: 239.9987336g/mol
• Monoisotopic Mass: 239.9987336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 1Ų

Additional information on 2-4-chloro-3-(trifluoromethyl)phenylethane-1-thiol

Introduction to 2-4-chloro-3-(trifluoromethyl)phenylethane-1-thiol (CAS No: 2228737-94-6)

2-4-chloro-3-(trifluoromethyl)phenylethane-1-thiol, identified by the CAS number 2228737-94-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic thioethers, characterized by its unique structural motifs that include chloro and trifluoromethyl substituents on a phenyl ring, coupled with an ethylthiol side chain. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further derivatization in drug discovery.

The molecular structure of 2-4-chloro-3-(trifluoromethyl)phenylethane-1-thiol consists of a benzene ring substituted at the 2-position with a chlorine atom, at the 3-position with a trifluoromethyl group, and at the 1-position with an ethylthiol moiety. This arrangement creates a molecule with enhanced lipophilicity and electronic characteristics, which are critical factors in determining its biological activity. The chloro and trifluoromethyl groups are known to influence the metabolic stability and binding affinity of molecules, while the thiol group provides a reactive site for further chemical modifications.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to modulate pharmacokinetic properties. The trifluoromethyl group, in particular, is widely recognized for its role in increasing metabolic stability and improving binding interactions with biological targets. This has led to its extensive use in the design of active pharmaceutical ingredients (APIs) where enhanced efficacy and prolonged half-life are desired.

The 2-4-chloro-3-(trifluoromethyl)phenylethane-1-thiol structure presents an intriguing platform for medicinal chemists to explore. The combination of electron-withdrawing and electron-donating groups around the phenyl ring can be exploited to fine-tune the electronic properties of the molecule, thereby affecting its interaction with biological receptors. Additionally, the thiol group can serve as a nucleophile in various coupling reactions, allowing for the introduction of additional functional groups that may enhance biological activity.

Recent studies have demonstrated the utility of this compound in synthesizing derivatives with potential therapeutic applications. For instance, researchers have explored its use as a precursor in the development of kinase inhibitors, where the presence of both chloro and trifluoromethyl groups can improve binding affinity to target enzymes. Furthermore, the thiol group has been utilized in Michael addition reactions, leading to the formation of more complex molecules with enhanced biological properties.

The agrochemical sector has also shown interest in 2-4-chloro-3-(trifluoromethyl)phenylethane-1-thiol due to its structural features that are commonly found in herbicides and fungicides. The chlorine substituent is known to enhance herbicidal activity by disrupting essential enzymatic pathways in plants, while the trifluoromethyl group can contribute to increased resistance against environmental degradation. These properties make this compound a promising candidate for further development into novel crop protection agents.

Synthetic methodologies for preparing 2-4-chloro-3-(trifluoromethyl)phenylethane-1-thiol have been optimized to ensure high yield and purity. Traditional approaches involve multi-step synthesis starting from readily available aromatic precursors such as chlorobenzene derivatives. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the trifluoromethyl group efficiently. These synthetic strategies highlight the compound's accessibility and feasibility for large-scale production if required.

The safety profile of 2-4-chloro-3-(trifluoromethyl)phenylethane-1-thiol is another critical aspect that has been evaluated through various laboratory studies. While preliminary toxicological data suggest that it exhibits moderate reactivity due to its thiol group, it is generally considered stable under standard storage conditions. Proper handling procedures, including use of personal protective equipment (PPE), are recommended during its synthesis and handling to minimize any potential hazards.

Future research directions for 2-4-chloro-3-(trifluoromethyl)phenylethane-1-thiol may focus on expanding its applications in drug discovery and agrochemical development. Computational modeling studies could provide insights into its interactions with biological targets, helping to guide rational drug design efforts. Additionally, exploring new synthetic routes could lead to more efficient production methods and lower costs.

In conclusion, 2-4-chloro-3-(trifluoromethyl)phenylethane-1-thiol (CAS No: 2228737-94-6) is a versatile organic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an attractive intermediate for further derivatization, while its reactivity allows for diverse chemical modifications. Continued research into this compound promises to yield novel derivatives with enhanced biological activity and practical utility.